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Cat. No.: B15592688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coccineone B is a naturally occurring flavonoid, specifically classified as a rotenoid, that has

been isolated from the roots of Boerhaavia coccinea, a plant species with a history of use in

traditional medicine.[1] As a member of the flavonoid family, Coccineone B is of significant

interest to the scientific community for its potential therapeutic applications, including anti-

inflammatory and anticancer activities. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Coccineone B, detailed

experimental protocols for its isolation, and an exploration of its biological activities and

potential mechanisms of action.

Chemical and Physical Properties
Coccineone B possesses a core chromeno[3,4-b]chromen-12-one heterocyclic structure,

characteristic of rotenoids. Its chemical identity and fundamental properties are summarized in

the tables below.
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Identifier Value

IUPAC Name
6,9,11-trihydroxy-6H-chromeno[3,4-b]chromen-

12-one

Molecular Formula C₁₆H₁₀O₆

Molecular Weight 298.25 g/mol

CAS Number 135626-13-0

Computed Physicochemical Property Value

XLogP3 2.1

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 0

Exact Mass 298.047738 g/mol

Topological Polar Surface Area 108 Å²

Heavy Atom Count 22

Spectroscopic Data
The structural elucidation of Coccineone B has been primarily achieved through spectroscopic

techniques. While a complete set of published data is not readily available, a known ¹³C-NMR

spectrum provides key insights into its carbon framework.

¹³C-NMR Spectrum
A publicly available ¹³C-NMR spectrum for Coccineone B exists and is a critical tool for its

identification and structural confirmation. Researchers can access this data through public

chemical databases for comparison with experimentally obtained spectra.

Experimental Protocols
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Isolation and Purification of Coccineone B from
Boerhaavia diffusa
While a specific, detailed protocol for the isolation of Coccineone B is not extensively

documented in publicly available literature, a general methodology can be inferred from the

isolation of other rotenoids, such as Boeravinone B, from the same plant genus. The following

is a generalized workflow that can be adapted and optimized for the specific isolation of

Coccineone B.

1. Plant Material Collection and Preparation:

Collect fresh roots of Boerhaavia diffusa.

Thoroughly wash the roots to remove any soil and debris.

Air-dry the roots in a well-ventilated area until they are completely devoid of moisture.

Grind the dried roots into a fine powder using a mechanical grinder.

2. Extraction:

Perform a Soxhlet extraction of the powdered root material with methanol or ethanol for

several hours. The choice of solvent may be optimized based on preliminary screening.

Alternatively, maceration of the powdered roots with the chosen solvent at room temperature

for an extended period (e.g., 24-48 hours) with occasional shaking can be employed.

After extraction, filter the mixture to separate the extract from the plant residue.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude

extract.

3. Chromatographic Purification:

Subject the crude extract to column chromatography using silica gel as the stationary phase.

Create a solvent gradient of increasing polarity to elute the different components of the

extract. A common solvent system for separating flavonoids is a mixture of n-hexane and
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ethyl acetate, or chloroform and methanol, with a gradually increasing proportion of the more

polar solvent.

Collect fractions and monitor them using thin-layer chromatography (TLC) to identify

fractions containing compounds with similar Rf values.

Pool the fractions containing the compound of interest and concentrate them.

Further purification can be achieved through preparative TLC or high-performance liquid

chromatography (HPLC) to isolate pure Coccineone B.

4. Structure Elucidation:

Confirm the identity and purity of the isolated compound using spectroscopic methods,

including ¹H-NMR, ¹³C-NMR, mass spectrometry (MS), and infrared (IR) spectroscopy.
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Dried, powdered roots of Boerhaavia diffusa

Solvent Extraction
(e.g., Methanol, Ethanol)

Crude Extract

Silica Gel Column Chromatography

Collected Fractions

TLC Monitoring

Further Purification
(Prep-TLC or HPLC)

Pure Coccineone B

Spectroscopic Analysis
(NMR, MS, IR)

A generalized workflow for the isolation and purification of Coccineone B.
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Biological Activity and Potential Signaling Pathways
Extracts of Boerhaavia diffusa, rich in rotenoids like Coccineone B, have demonstrated a

range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.

While research on the specific mechanism of action of Coccineone B is still emerging, the

activities of structurally related rotenoids provide valuable insights into its potential signaling

pathway interactions.

Anti-inflammatory Activity
Rotenoids isolated from Boerhaavia diffusa have been shown to possess anti-inflammatory

properties. One of the key mechanisms underlying inflammation involves the activation of the

NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. It is

plausible that Coccineone B may exert its anti-inflammatory effects by inhibiting the activation

of NF-κB, thereby downregulating the expression of pro-inflammatory cytokines and mediators.
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A potential mechanism of anti-inflammatory action for Coccineone B.
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Anticancer Activity
The anticancer potential of Boerhaavia diffusa extracts has been attributed to their ability to

induce apoptosis (programmed cell death) in cancer cells. The PI3K/Akt signaling pathway is a

critical regulator of cell survival and proliferation, and its dysregulation is a common feature of

many cancers. Boeravinone B, a related rotenoid, has been shown to modulate the PI3K/Akt
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pathway. It is hypothesized that Coccineone B may also exert its anticancer effects by

inhibiting the PI3K/Akt pathway, leading to the induction of apoptosis in cancer cells.
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A potential mechanism of anticancer action for Coccineone B.
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Conclusion
Coccineone B is a promising natural product with the potential for significant therapeutic

applications. This guide has summarized the current knowledge of its physical and chemical

properties and provided a framework for its isolation and purification. Further research is

warranted to fully elucidate its spectroscopic characteristics, confirm its biological activities, and

definitively map its interactions with cellular signaling pathways. Such studies will be crucial for

unlocking the full therapeutic potential of this intriguing flavonoid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/product/b15592688?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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